molecular formula C18H19NO3 B8532845 N-(2-methyl-4,5-dimethoxyphenyl)cinnamamide

N-(2-methyl-4,5-dimethoxyphenyl)cinnamamide

Cat. No.: B8532845
M. Wt: 297.3 g/mol
InChI Key: KCQYRHVRINHAGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-methyl-4,5-dimethoxyphenyl)cinnamamide is a useful research compound. Its molecular formula is C18H19NO3 and its molecular weight is 297.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H19NO3

Molecular Weight

297.3 g/mol

IUPAC Name

N-(4,5-dimethoxy-2-methylphenyl)-3-phenylprop-2-enamide

InChI

InChI=1S/C18H19NO3/c1-13-11-16(21-2)17(22-3)12-15(13)19-18(20)10-9-14-7-5-4-6-8-14/h4-12H,1-3H3,(H,19,20)

InChI Key

KCQYRHVRINHAGP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1NC(=O)C=CC2=CC=CC=C2)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4,5-dimethoxy-2-methylaniline (40.1 g), pyridine (48.5 ml), and acetone (350 ml), cinnamoyl chloride (44.0 g) was added dropwise at room temperature over 15 minutes. After allowing to react at room temperature for 2 hours, water (15 ml) was added and the mixture was stirred for 20 minutes. The solvent was distilled off under reduced pressure, and the residue was dissolved in chloroform, followed by washing with 1N HCl, 1N caustic soda and water in this order, and drying. Chloroform was evaporated. Precipitated crystals were collected by filtration with ether. 69.8 g of the title compound was obtained as yellow crystals (97.8%).
Quantity
40.1 g
Type
reactant
Reaction Step One
Quantity
48.5 mL
Type
reactant
Reaction Step One
Quantity
350 mL
Type
reactant
Reaction Step One
Quantity
44 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step Two

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